Cas no 2172589-58-9 (5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172589-58-9
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 5872968
• PubChem ID: 165851021
• Update Time: 2025-06-10

5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595960
• [5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172589-58-9

• Inchi： 1S/C12H22N4/c1-3-10(4-2)16-12(7-9-5-6-9)11(8-13)14-15-16/h9-10H,3-8,13H2,1-2H3
• InChI Key： QPAQXLXNRMAKBN-UHFFFAOYSA-N
• SMILES： N1(C(CC)CC)C(=C(CN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172589-58-9)

5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172589-58-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropylmethyl and pentan-3-yl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine typically involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful and versatile method for constructing 1,2,3-triazole scaffolds. This reaction is highly efficient and can be performed under mild conditions, making it an attractive choice for the preparation of complex molecules with high regioselectivity and yield. The cyclopropylmethyl and pentan-3-yl groups can be introduced through various synthetic strategies, such as alkylation or coupling reactions, to achieve the desired molecular structure.

In recent years, there has been a growing interest in the biological activities of 1,2,3-triazoles due to their potential as therapeutic agents. Studies have shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that certain 1,2,3-triazole derivatives demonstrated potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The unique structure of 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine may enhance its ability to interact with specific biological targets, making it a promising candidate for further investigation.

The pharmacological profile of 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine has been explored in several preclinical studies. Initial in vitro assays have indicated that this compound exhibits significant activity against various cancer cell lines. Specifically, it has shown selective cytotoxicity towards breast cancer cells while demonstrating minimal toxicity towards normal cells. This selective activity is crucial for developing effective anticancer drugs with reduced side effects. Additionally, preliminary studies have suggested that this compound may modulate key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways.

Beyond its potential as an anticancer agent, 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis and neurodegenerative disorders. Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. These findings suggest that it may have therapeutic potential for treating inflammatory diseases.

The safety profile of 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine is another important aspect of its development as a potential therapeutic agent. Toxicological studies have indicated that this compound has a favorable safety profile at therapeutic doses. It has shown low toxicity in both acute and chronic toxicity tests in animal models. Furthermore, it has demonstrated good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) characteristics.

In conclusion, 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172589-58-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.